N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxypropanamide

• IUPAC Name: N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C19H19N3O4/c1-13(25-16-6-4-3-5-7-16)19(23)20-12-17-21-18(22-26-17)14-8-10-15(24-2)11-9-14/h3-11,13H,12H2,1-2H3,(H,20,23)
• InChI Key: XRSPUTADLMZYBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=NC(=NO1)C2=CC=C(C=C2)OC)OC3=CC=CC=C3
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxypropanamide is a synthetic compound that has gained significant attention in scientific research. It belongs to the class of oxadiazole derivatives and has been studied extensively for its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxypropanamide involves its interaction with various cellular pathways and molecules. It has been found to inhibit the activity of various enzymes, including cyclooxygenase-2, lipoxygenase, and phospholipase A2. It also regulates the expression of various genes involved in inflammation, apoptosis, and oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It also reduces the production of reactive oxygen species, which are involved in oxidative stress. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxypropanamide in lab experiments include its potent anti-inflammatory, anti-cancer, and anti-oxidant properties. It is also relatively easy to synthesize and has low toxicity. However, its limitations include its poor solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the research on N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxypropanamide. One potential direction is to investigate its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to investigate its mechanism of action and potential off-target effects.

Scientific Research Applications

N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxypropanamide has been studied for its potential applications in various fields of research. It has been found to have significant anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.